C.I.Mordant Green 22

Specification

• CAS No.: 10290-07-0
• Molecular Formula: C10H10Na2O6S
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Parameter	Value
CAS Number	10290-07-0
Color Index	C.I. 45510
Molecular Structure Classification	Xanthene class
Molecular Formula (reported variations)	C20H10O6 / C20H13NaO9S
Molecular Weight (reported variations)	346.29 / 452.36 g/mol

The compound's name "mordant" indicates its mechanism of action, requiring a metal ion mordant to form a stable complex with the fiber substrate for effective dyeing results.

Synthesis and Manufacturing

Production Process

The industrial synthesis of C.I. Mordant Green 22 involves a multistep process utilizing readily available chemical precursors. According to technical literature, the manufacturing procedure includes:

• Initial reaction between gallic acid (or benzene-1,2,3-triol) and phthalic anhydride

• Thermal processing at 190-200°C

• Subsequent reaction with concentrated sulfuric acid at approximately 200°C

• Transformation of the insoluble mordanting gallic acid green into a water-soluble bisulfite compound

This synthesis route represents standard industrial protocols for producing xanthene-class dyes with mordanting properties. The process parameters, particularly temperature control during the thermal processing stage, are critical for producing a high-quality dyestuff with consistent coloration properties.

Physical and Chemical Properties

Physical Characteristics

C.I. Mordant Green 22 presents as a deep green colorant with distinctive solubility characteristics that influence its application methods. Its physical properties have been documented through extensive testing:

• Appearance: Deep green solid

• Solubility in water: Slightly soluble, producing a deep green to light brown solution

• Solubility in hot ethanol: Soluble, producing a Copenhagen blue solution

• Behavior in concentrated sulfuric acid: Yields a dark brown solution

• Color change upon dilution after acid treatment: Green-black coloration

These solubility properties are instrumental in determining appropriate application techniques and formulation parameters for industrial dyeing operations.

Chemical Reactivity

The chemical behavior of C.I. Mordant Green 22 is characterized by its ability to form stable complexes with metal ions, which is essential to its function as a mordant dye. This mordanting mechanism allows the dye to form strong bonds with various fiber types, particularly protein-based fibers like wool and silk, resulting in superior colorfastness compared to direct dyes.

Applications and Performance

Industrial Applications

C.I. Mordant Green 22 finds primary application in the textile industry, particularly for dyeing:

• Natural protein fibers (wool, silk)

• Certain synthetic fibers

• Specialized textile applications requiring high colorfastness

The mordanting mechanism involves applying a metal salt (typically chromium, aluminum, or iron) either before, during, or after the dyeing process to create a permanent bond between the dye molecule and the fiber substrate.

Performance Characteristics

The performance of C.I. Mordant Green 22 has been extensively characterized through standardized testing protocols. The following table presents the fastness properties according to International Organization for Standardization (ISO) standards:

Performance Parameter	ISO Rating
Ironing Fastness	5
Light Fastness	4
Fulling	5
Perspiration Fastness (Acid)	4
Perspiration Fastness (Alkali)	5
Water Fastness	5

Note: Ratings are on a scale of 1-5, where 5 represents excellent performance and 1 indicates poor performance.

These impressive fastness ratings, particularly the high scores for ironing fastness (5), light fastness (4), and water fastness (5), demonstrate why C.I. Mordant Green 22 remains a valuable dyestuff for applications requiring durable coloration despite the development of newer dyeing technologies.

Comparative Analysis with Related Mordant Dyes

Performance Comparison

When compared with other mordant green dyes such as C.I. Mordant Green 23 (C.I. 42010), C.I. Mordant Green 22 demonstrates distinctive performance characteristics. The following table presents a comparative analysis:

Property	C.I. Mordant Green 22 (C.I. 45510)	C.I. Mordant Green 23 (C.I. 42010)
Chemical Class	Xanthene	Triarylmethane
Molecular Formula	C20H13NaO9S	C25H27ClN2O2
Molecular Weight	452.36	422.95
Light Fastness	4	2
Water Fastness	5	5
Perspiration Fastness (Acid)	4	3
Perspiration Fastness (Alkali)	5	2-3

This comparison highlights the superior light fastness and perspiration resistance of C.I. Mordant Green 22 compared to C.I. Mordant Green 23, making it more suitable for applications exposed to sunlight and perspiration.

Mordant Dyeing Mechanism and Processing

Dyeing Mechanism

Understanding the mordanting mechanism is essential to appreciating the value of C.I. Mordant Green 22. Unlike direct dyes, mordant dyes like C.I. Mordant Green 22 cannot be applied directly to fibers. Instead, they require a mordanting agent (typically a metal salt) to create a complex that bonds firmly with the fiber substrate.

The process typically follows one of three approaches:

• Pre-mordanting: The fiber is treated with the mordant before applying the dye

• Meta-mordanting: The mordant and dye are applied simultaneously

• Post-mordanting: The dye is applied first, followed by the mordant

This complex formation significantly enhances colorfastness properties, particularly washing and light fastness, which explains the high performance metrics of C.I. Mordant Green 22 in standardized tests.

Processing Parameters

Optimal application of C.I. Mordant Green 22 requires careful control of processing parameters:

• pH: Typically acidic conditions are required for optimal mordant complex formation

• Temperature: Usually applied at elevated temperatures (70-100°C) for wool and silk

• Time: Longer processing times compared to direct dyes to allow complex formation

• Mordant selection: Different metal salts (chrome, aluminum, copper, iron) produce different shade variations

Current Research and Future Perspectives

Research Directions

Current research involving mordant dyes like C.I. Mordant Green 22 focuses on several key areas:

• Development of more environmentally friendly mordanting agents to replace traditional metal salts

• Exploration of bio-mordants derived from plant sources

• Optimization of application processes to reduce water and energy consumption

• Investigation of combined dyeing-finishing treatments to enhance functionality

Future Outlook

While C.I. Mordant Green 22 represents traditional dyeing technology, there remains interest in mordant dyes for specialized applications requiring exceptional fastness properties. Future developments may include:

• Hybrid dyeing systems combining mordant and reactive dye technologies

• Nano-enhanced mordant dyes with improved efficiency and reduced environmental impact

• New application technologies requiring reduced processing times and temperatures